

N,N-Diethylnipecotamide: A Technical Guide for Medicinal Chemists

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N,N-Diethylnipecotamide*

CAS No.: 3367-95-1

Cat. No.: B1265459

[Get Quote](#)

Introduction

In the landscape of central nervous system (CNS) drug discovery, the modulation of inhibitory neurotransmission holds significant therapeutic promise. Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the mammalian brain, and its dysregulation is implicated in a host of neurological and psychiatric disorders, including epilepsy, anxiety, and neuropathic pain.[1][2][3] One established strategy to enhance GABAergic tone is to inhibit the reuptake of GABA from the synaptic cleft, thereby prolonging its inhibitory action. This is accomplished by targeting the GABA transporters (GATs).[4]

N,N-Diethylnipecotamide, a derivative of nipecotic acid, emerges from this therapeutic rationale. Nipecotic acid itself is a potent inhibitor of GABA uptake but is limited by its poor ability to cross the blood-brain barrier (BBB).[5][6] The chemical scaffold of **N,N-Diethylnipecotamide**, featuring a diethylamide functional group, represents a key modification aimed at improving lipophilicity and, consequently, its potential for CNS penetration. This guide provides an in-depth technical overview of **N,N-Diethylnipecotamide** for researchers and drug development professionals, exploring its synthesis, pharmacological profile, and therapeutic potential.

Chemical Properties and Synthesis

N,N-Diethylnipecotamide, also known as N,N-Diethyl-3-piperidinecarboxamide, is a piperidine derivative with the chemical formula C₁₀H₂₀N₂O.^[7]

Physicochemical Properties

Property	Value	Source
Molecular Weight	184.28 g/mol	
XLogP3	0.1	
Hydrogen Bond Donor Count	1	
Hydrogen Bond Acceptor Count	2	
Rotatable Bond Count	3	
Topological Polar Surface Area	32.3 Å ²	
Boiling Point	100 °C @ 0.30-32 Torr	
Density	0.967 g/cm ³	[8]

Synthesis

The synthesis of **N,N-Diethylnipecotamide** can be achieved through a straightforward amidation reaction of nipecotic acid with diethylamine. A common approach involves the activation of the carboxylic acid group of nipecotic acid to facilitate nucleophilic attack by diethylamine.

Proposed Synthetic Protocol:

- Activation of Nipecotic Acid:** Nipecotic acid is reacted with a coupling agent, such as (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) (EDCI) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP), in an appropriate aprotic solvent (e.g., dichloromethane, DCM). This forms a reactive intermediate.
- Amide Bond Formation:** Diethylamine is then added to the reaction mixture. The amine nitrogen acts as a nucleophile, attacking the activated carbonyl carbon of the nipecotic acid

intermediate.

- **Work-up and Purification:** Following the reaction, a standard aqueous work-up is performed to remove the coupling reagents and other water-soluble byproducts. The crude product is then purified using column chromatography to yield **N,N-Diethylnipecotamide**.

This synthetic route is a well-established method for the formation of amide bonds and is adaptable for the synthesis of a variety of nipecotamide derivatives.^{[9][10]}

Pharmacological Profile


Mechanism of Action

The pharmacological activity of **N,N-Diethylnipecotamide** is predicated on its structural similarity to nipecotic acid, a known competitive inhibitor of GABA transporters.^[11] The primary mechanism of action is therefore hypothesized to be the inhibition of GABA reuptake from the synaptic cleft.

GABAergic Neurotransmission and GABA Transporters (GATs)

GABAergic neurotransmission is a critical component of inhibitory signaling in the CNS. After its release from presynaptic neurons, GABA binds to postsynaptic receptors, leading to hyperpolarization of the neuronal membrane and a decrease in neuronal excitability.^[12] The action of GABA is terminated by its removal from the synaptic cleft by GATs, which are sodium- and chloride-dependent transporters.^{[1][2]} Four subtypes of GATs have been identified: GAT1, GAT2, GAT3, and BGT1.^{[1][2]} GAT1 is the predominant subtype in the brain and is primarily located on presynaptic neurons and surrounding glial cells.^[1]

By inhibiting GATs, particularly GAT1, **N,N-Diethylnipecotamide** is expected to increase the extracellular concentration of GABA, thereby enhancing and prolonging its inhibitory effects. This modulation of GABAergic signaling is the basis for its potential therapeutic applications in CNS disorders characterized by neuronal hyperexcitability.



[Click to download full resolution via product page](#)

GABAergic Synapse and the Site of Action for **N,N-Diethylnipecotamide**.

Pharmacodynamics

The pharmacodynamic effects of **N,N-Diethylnipecotamide** are expected to be consistent with those of other GABA uptake inhibitors. In vitro studies using synaptosomal preparations or cell lines expressing GATs can be employed to determine the inhibitory potency (IC₅₀) of the compound.[13][14] Electrophysiological studies on brain slices can further characterize its effects on synaptic transmission, where an enhancement of inhibitory postsynaptic potentials would be anticipated.[15]

In vivo, **N,N-Diethylnipecotamide** is predicted to exhibit anticonvulsant and anxiolytic properties. Animal models of epilepsy, such as the maximal electroshock seizure (MES) test and the pentylenetetrazole (PTZ)-induced seizure model, are standard assays for evaluating anticonvulsant activity.[16][17][18][19] Anxiolytic effects can be assessed using models like the elevated plus-maze and the light-dark box test.

Pharmacokinetics (ADME)

A critical aspect of any CNS drug candidate is its ability to cross the blood-brain barrier. Nipecotic acid's zwitterionic nature at physiological pH hinders its passive diffusion across the BBB.[5] The N,N-diethylamide moiety in **N,N-Diethylnipecotamide** is a lipophilic modification intended to improve its BBB permeability.[20] The pharmacokinetic profile of **N,N-Diethylnipecotamide** has not been extensively reported, but predictions can be made based on its structure.

- **Absorption:** The compound is likely to be well-absorbed after oral administration due to its increased lipophilicity compared to nipecotic acid.
- **Distribution:** The key determinant of its therapeutic efficacy will be its ability to distribute into the CNS. In vitro BBB models, such as the Parallel Artificial Membrane Permeability Assay (PAMPA), can provide an initial assessment of its brain penetration potential.[\[21\]](#)
- **Metabolism:** The amide bond is generally stable to metabolic degradation. The piperidine ring and the ethyl groups may be susceptible to oxidation by cytochrome P450 enzymes.
- **Excretion:** The compound and its metabolites are likely to be excreted renally.

Therapeutic Potential and Drug Discovery


The enhancement of GABAergic neurotransmission through GAT inhibition is a validated therapeutic strategy for several CNS disorders.[\[1\]](#)[\[2\]](#)

Potential Therapeutic Applications

- **Epilepsy:** By increasing the synaptic concentration of GABA, **N,N-Diethylnipecotamide** could suppress the excessive neuronal firing that characterizes seizures.[\[22\]](#)[\[23\]](#)[\[24\]](#)
Tiagabine, a lipophilic derivative of nipecotic acid, is an approved antiepileptic drug that acts as a GAT1 inhibitor.[\[15\]](#)
- **Anxiety Disorders:** The anxiolytic effects of benzodiazepines, which are positive allosteric modulators of GABAA receptors, highlight the potential of targeting the GABAergic system for the treatment of anxiety.[\[25\]](#)[\[26\]](#) GAT inhibitors offer an alternative mechanism to achieve a similar therapeutic outcome.
- **Neuropathic Pain:** Dysfunctional inhibitory signaling contributes to the pathophysiology of neuropathic pain. Enhancing GABAergic transmission in the spinal cord and higher brain centers may provide analgesic relief.[\[3\]](#)
- **Neurodegenerative Diseases:** There is emerging evidence that modulating GABAergic activity could be beneficial in neurodegenerative conditions such as Alzheimer's disease.[\[27\]](#)

N,N-Diethylnipecotamide as a Lead Compound

N,N-Diethylnipecotamide can be considered a lead compound for the development of novel GAT inhibitors.[28] Structure-activity relationship (SAR) studies can be conducted to optimize its potency, selectivity, and pharmacokinetic properties.[29][30] Modifications to the piperidine ring, the N-substituent, and the amide group can be explored to fine-tune its interaction with the GABA transporter. For instance, the introduction of bulky aromatic groups on the N-substituent has been shown to enhance potency and selectivity for GAT1.[27][31]



[Click to download full resolution via product page](#)

Drug discovery workflow for optimizing **N,N-Diethylnipecotamide**.

Experimental Protocols

[³H]GABA Uptake Assay

This protocol is adapted from established methods for assessing GAT inhibition.[13][14][32]

- Cell Culture: Utilize a stable cell line expressing the human GAT subtype of interest (e.g., HEK293-hGAT1).
- Assay Preparation: Plate the cells in a 96-well plate and allow them to adhere.
- Incubation: Wash the cells with a Krebs-Ringer-HEPES buffer. Add the test compound (**N,N-Diethylnipecotamide**) at various concentrations.
- GABA Uptake: Initiate the uptake by adding a solution containing [³H]GABA and unlabeled GABA.

- Termination: After a defined incubation period, terminate the uptake by rapidly washing the cells with ice-cold buffer.
- Lysis and Scintillation Counting: Lyse the cells and measure the amount of [^3H]GABA taken up using a scintillation counter.
- Data Analysis: Calculate the percent inhibition of GABA uptake at each concentration of the test compound and determine the IC₅₀ value.

In Vivo Anticonvulsant Testing: PTZ Model

This protocol is a standard method for evaluating the anticonvulsant potential of a test compound.[\[18\]](#)[\[19\]](#)

- Animal Model: Use adult male mice (e.g., Swiss albino).
- Compound Administration: Administer **N,N-Diethylnipecotamide** intraperitoneally (i.p.) at various doses. A vehicle control group should also be included.
- Seizure Induction: After a predetermined pretreatment time, administer a convulsive dose of pentylenetetrazole (PTZ) subcutaneously.
- Observation: Observe the animals for the onset of clonic and tonic seizures for a specified period.
- Data Analysis: Record the latency to the first seizure and the percentage of animals protected from seizures at each dose. Determine the ED₅₀ (effective dose for 50% of the animals).

Conclusion

N,N-Diethylnipecotamide represents a promising scaffold in the pursuit of novel CNS therapeutics. As a lipophilic derivative of the potent GABA uptake inhibitor nipecotic acid, it holds the potential to overcome the pharmacokinetic limitations of its parent compound. Further investigation into its pharmacological and pharmacokinetic profile is warranted to fully elucidate its therapeutic utility. The insights and protocols provided in this guide are intended to serve as

a valuable resource for researchers dedicated to advancing the field of medicinal chemistry and developing innovative treatments for neurological and psychiatric disorders.

References

- Rational Search for Betaine/GABA Transporter 1 Inhibitors—In Vitro Evaluation of Selected Hit Compound. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and Biological Evaluation of Nipecotic Acid Derivatives with Terminally Double-Substituted Allenic Spacers as mGAT4 Inhibitors. (n.d.). ACS Publications. Retrieved January 10, 2026, from [\[Link\]](#)
- Design and synthesis of piperidine-3-carboxamides as human platelet aggregation inhibitors. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- An in Vivo Method for Testing GABAergic Compounds. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Rational Search for Betaine/GABA Transporter 1 Inhibitors In Vitro Evaluation of Selected Hit Compound. (2024, October 19). ACS Publications. Retrieved January 10, 2026, from [\[Link\]](#)
- Ways of modulating GABA transporters to treat neurological disease. (2024, July 27). Taylor & Francis Online. Retrieved January 10, 2026, from [\[Link\]](#)
- Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. (2025, August 1). Bentham Science. Retrieved January 10, 2026, from [\[Link\]](#)
- Studies on the Anticonvulsant Activity and Influence on GABA-ergic Neurotransmission of 1,2,4-Triazole-3-thione-Based Compounds. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Stereospecific synthesis and structure-activity relationships of unsymmetrical 4,4-diphenylbut-3-enyl derivatives of nipecotic acid as GAT-1 inhibitors. (2011, January 1). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)

- Ways of modulating GABA transporters to treat neurological disease. (n.d.). Taylor & Francis Online. Retrieved January 10, 2026, from [\[Link\]](#)
- Comparative pharmacokinetics of the newer antiepileptic drugs. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Design, Synthesis, Anticonvulsant Evaluation, and Molecular Docking Studies of New GABAA Agonist Derivatives. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Design, Synthesis, Anticonvulsant Evaluation, and Molecular Docking Studies of New GABAA Agonist Derivatives. (n.d.). Brieflands. Retrieved January 10, 2026, from [\[Link\]](#)
- Structure-activity relationship and pharmacology of gamma-aminobutyric acid (GABA) transport inhibitors. (n.d.). Semantic Scholar. Retrieved January 10, 2026, from [\[Link\]](#)
- **N,N-Diethylnipecotamide**. (n.d.). CHEMICAL POINT. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and evaluation of N-substituted nipecotic acid derivatives with an unsymmetrical bis-aromatic residue attached to a vinyl ether spacer as potential GABA uptake inhibitors. (2013, June 1). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- **N,N-DIETHYLNIECOTAMIDE** (TECH.). (2011, February 7). Georganics. Retrieved January 10, 2026, from [\[Link\]](#)
- Design, Synthesis and Enhanced BBB Penetration Studies of L-serine-Tethered Nipecotic Acid-Prodrug. (2020, November 25). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- The Effect of Oral GABA on the Nervous System: Potential for Therapeutic Intervention. (2024, May 6). MDPI. Retrieved January 10, 2026, from [\[Link\]](#)
- The GABA transporter and its inhibitors. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Discovery of GABA Aminotransferase Inhibitors via Molecular Docking, Molecular Dynamic Simulation, and Biological Evaluation. (2023, November 30). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)

- Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Therapeutic potential of GABA(B) receptor ligands in drug addiction, anxiety, depression and other CNS disorders. (2025, August 6). ResearchGate. Retrieved January 10, 2026, from [\[Link\]](#)
- A review of the preclinical pharmacology of tiagabine: a potent and selective anticonvulsant GABA uptake inhibitor. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and Biological Evaluation of Nipecotic Acid Derivatives with Terminally Double-Substituted Allenic Spacers as mGAT4 In. (2025, February 21). bioRxiv. Retrieved January 10, 2026, from [\[Link\]](#)
- Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (n.d.). MDPI. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. (2025, May). ResearchGate. Retrieved January 10, 2026, from [\[Link\]](#)
- Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. (n.d.). Open Research@CSIR-NIScPR. Retrieved January 10, 2026, from [\[Link\]](#)
- Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies. (2022, April 15). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Proposed two-step mode of tiagabine inhibition a, Results of [^3H]-GABA... (n.d.). ResearchGate. Retrieved January 10, 2026, from [\[Link\]](#)
- Nipecotic acid directly activates GABAA-like ion channels. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Development of Highly Potent GAT1 Inhibitors: Synthesis of Nipecotic Acid Derivatives by Suzuki-Miyaura Cross-Coupling Reactions. (2025, August 6). ResearchGate. Retrieved

January 10, 2026, from [\[Link\]](#)

- N,N-Diethylacetamide | Global Chemical Supplier. (n.d.). TUODA INDUSTRY LIMITED. Retrieved January 10, 2026, from [\[Link\]](#)
- The Clinical Pharmacokinetics of the New Antiepileptic Drugs. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with a cis-alkene spacer as GABA uptake inhibitors. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Synthesis and Biological Evaluation of Novel Piperidine-3-Carboxamide Derivatives as Anti-Osteoporosis Agents Targeting Cathepsin K. (2024, August 18). ResearchGate. Retrieved January 10, 2026, from [\[Link\]](#)
- Nipecotic acid. (n.d.). Wikipedia. Retrieved January 10, 2026, from [\[Link\]](#)
- Treatment of Comorbid Anxiety and Epilepsy. (2023, February 14). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Treatment of anxiety in epilepsy. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Treatment of anxiety disorders in epilepsy: an evidence-based approach. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Structure, function, and plasticity of GABA transporters. (n.d.). PubMed Central. Retrieved January 10, 2026, from [\[Link\]](#)
- Treating anxiety and depression in people with epilepsy. (2025, May 27). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)
- Antiepileptic drugs in the treatment of anxiety disorders: role in therapy. (n.d.). PubMed. Retrieved January 10, 2026, from [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [2. tandfonline.com](https://tandfonline.com) [tandfonline.com]
- [3. The Effect of Oral GABA on the Nervous System: Potential for Therapeutic Intervention](https://mdpi.com) [mdpi.com]
- [4. The GABA transporter and its inhibitors - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [5. Design, Synthesis and Enhanced BBB Penetration Studies of L-serine-Tethered Nipecotic Acid-Prodrug - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [6. Nipecotic acid - Wikipedia](https://en.wikipedia.org) [en.wikipedia.org]
- [7. chemicalpoint.eu](https://chemicalpoint.eu) [chemicalpoint.eu]
- [8. N,N-DIETHYLNIEPOTAMIDE - Safety Data Sheet](https://chemicalbook.com) [chemicalbook.com]
- [9. researchgate.net](https://researchgate.net) [researchgate.net]
- [10. researchgate.net](https://researchgate.net) [researchgate.net]
- [11. Nipecotic acid directly activates GABAA-like ion channels - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [12. Discovery of GABA Aminotransferase Inhibitors via Molecular Docking, Molecular Dynamic Simulation, and Biological Evaluation - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [13. Rational Search for Betaine/GABA Transporter 1 Inhibitors—In Vitro Evaluation of Selected Hit Compound - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]
- [14. pubs.acs.org](https://pubs.acs.org) [pubs.acs.org]
- [15. A review of the preclinical pharmacology of tiagabine: a potent and selective anticonvulsant GABA uptake inhibitor - PubMed](https://pubmed.ncbi.nlm.nih.gov) [pubmed.ncbi.nlm.nih.gov]
- [16. Experimental Models for Anticonvulsant Research: A Comprehensive Review of *In vivo* and *In vitro* Approaches | International Journal of Newgen Research in Pharmacy & Healthcare](https://ijnrph.com) [ijnrph.com]
- [17. Studies on the Anticonvulsant Activity and Influence on GABA-ergic Neurotransmission of 1,2,4-Triazole-3-thione-Based Compounds - PMC](https://pmc.ncbi.nlm.nih.gov) [pmc.ncbi.nlm.nih.gov]

- 18. Design, Synthesis, Anticonvulsant Evaluation, and Molecular Docking Studies of New GABAA Agonist Derivatives - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 19. brieflands.com [brieflands.com]
- 20. pubs.acs.org [pubs.acs.org]
- 21. Optimization of Blood Brain Barrier Permeability with Potent and Selective Human Neuronal Nitric Oxide Synthase Inhibitors Having a 2-Aminopyridine Scaffold - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 22. Treatment of Comorbid Anxiety and Epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 23. Treatment of anxiety in epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. Treatment of anxiety disorders in epilepsy: an evidence-based approach - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. Treating anxiety and depression in people with epilepsy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 26. Antiepileptic drugs in the treatment of anxiety disorders: role in therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 27. Synthesis and evaluation of N-substituted nipecotic acid derivatives with an unsymmetrical bis-aromatic residue attached to a vinyl ether spacer as potential GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 28. Nipecotic acid as potential lead molecule for the development of GABA uptake inhibitors; structural insights and design strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 29. Stereospecific synthesis and structure-activity relationships of unsymmetrical 4,4-diphenylbut-3-enyl derivatives of nipecotic acid as GAT-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 30. Structure-activity relationship and pharmacology of gamma-aminobutyric acid (GABA) transport inhibitors. | Semantic Scholar [[semanticscholar.org](https://www.semanticscholar.org)]
- 31. Synthesis and biological evaluation of novel N-substituted nipecotic acid derivatives with a cis-alkene spacer as GABA uptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 32. [researchgate.net](https://www.researchgate.net) [[researchgate.net](https://www.researchgate.net)]
- To cite this document: BenchChem. [N,N-Diethylnipecotamide: A Technical Guide for Medicinal Chemists]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1265459/docs#n-n-diethylnipecotamide-a-technical-guide-for-medicinal-chemists>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)